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Compound of Interest

Compound Name: C.I. Vat Green 9

Cat. No.: B1584405 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the available health and safety data

for C.I. Vat Green 9 (CAS No. 6369-65-9). The document is intended for an audience of

researchers, scientists, and drug development professionals who may be handling or studying

this compound. The information presented is a synthesis of publicly available data. It is

important to note that while this guide aims to be thorough, detailed quantitative toxicological

data and specific experimental protocols for C.I. Vat Green 9 are limited in the public domain.

Therefore, this document also includes general methodologies for key toxicological assays

where specific data is absent.

Chemical and Physical Properties
C.I. Vat Green 9 is a synthetic vat dye belonging to the violanthrone chemical class.[1] It is

primarily used in the textile industry for dyeing cellulosic fibers such as cotton, as well as for

coloring paper and plastics.[2][3] Its properties are summarized in the table below.
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Property Value Source(s)

CI Name Vat Green 9 [1][2]

CI Number 59850 [2][3]

CAS Number 6369-65-9 [1][2]

Molecular Formula C₃₄H₁₅NO₄ [1][2]

Molecular Weight 501.49 g/mol [1][2]

Appearance Black Powder [1][2][3]

Solubility

Insoluble in water and ethanol.

Soluble in 2-Chlorophenol,

1,2,3,4-

Tetrahydronaphthalene, and

Xylene. Slightly soluble in

Acetone, Chloroform, Pyridine,

and Toluene.

[1][2][3]

Toxicological Data
Comprehensive toxicological data for C.I. Vat Green 9 is not readily available in public

literature. The following table summarizes the known information.
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Endpoint Result
Species/Syste
m

Notes Source(s)

Acute Oral

Toxicity

LD₅₀ > 2000

mg/kg (for vat

dyes in general)

Rat (oral)

This is a general

value for vat

dyes and not

specific to C.I.

Vat Green 9.

Skin Irritation Irritant Not specified

Contact with skin

can cause

irritation.

Eye Irritation Irritant Not specified

Contact with

eyes can cause

irritation.

Mutagenicity

(Ames Test)
Positive

Salmonella

typhimurium

Indicates

potential for

inducing genetic

mutations.

Specific protocol

and quantitative

results are not

available.

Environmental Fate and Ecotoxicity
Information on the environmental impact of C.I. Vat Green 9 is also limited. Improper disposal

can lead to water pollution.

Endpoint Result Species Notes Source(s)

Aquatic Toxicity

Toxic to daphnia

with long-term

exposure

Daphnia sp.

Quantitative data

such as EC₅₀ or

NOEC are not

available.
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Experimental Protocols
Detailed experimental protocols for the toxicological evaluation of C.I. Vat Green 9 are not

published. The following represents a general methodology for the Ames test, which has been

reported as positive for this compound.

General Ames Test Protocol (Bacterial Reverse Mutation
Assay)
The Ames test is a widely used method to assess the mutagenic potential of a chemical. It

utilizes several strains of the bacterium Salmonella typhimurium that have mutations in the

genes involved in histidine synthesis. These bacteria are auxotrophic for histidine, meaning

they cannot produce it and require it in their growth medium to survive.

Objective: To determine if a test substance can cause mutations that revert the bacteria to a

state where they can synthesize their own histidine.

Materials:

Salmonella typhimurium tester strains (e.g., TA98, TA100, TA1535, TA1537)

Test substance (C.I. Vat Green 9)

S9 fraction (a rat liver extract, to simulate metabolic activation in mammals)

Minimal glucose agar plates (lacking histidine)

Top agar with a trace amount of histidine/biotin

Positive and negative controls

Procedure:

Preparation: The S. typhimurium strains are cultured overnight. The test substance is

dissolved in a suitable solvent.

Exposure: The bacterial culture, the test substance at various concentrations, and either the

S9 mix or a buffer (for tests without metabolic activation) are combined in a test tube.
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Plating: Molten top agar is added to the test tube, and the mixture is poured onto the surface

of a minimal glucose agar plate. The trace amount of histidine in the top agar allows the

bacteria to undergo a few cell divisions, which is necessary for mutagenesis to occur.

Incubation: The plates are incubated at 37°C for 48-72 hours.

Scoring: The number of revertant colonies (colonies that have grown on the histidine-

deficient medium) on each plate is counted. A substance is considered mutagenic if it causes

a dose-dependent increase in the number of revertant colonies compared to the negative

control.
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Caption: A generalized workflow of the Ames test for mutagenicity assessment.

Vat Dyeing Mechanism
Vat dyes, including C.I. Vat Green 9, are applied to fibers through a reduction-oxidation

process. Understanding this mechanism is crucial for assessing potential exposure routes.
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Caption: The general mechanism of the vat dyeing process.

Handling and Safety Precautions
Given the available data, the following precautions are recommended when handling C.I. Vat
Green 9:

Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and

safety glasses with side shields.

Respiratory Protection: In case of dust formation, use a NIOSH-approved respirator.

Ventilation: Handle in a well-ventilated area.

First Aid:
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Skin Contact: Wash immediately with soap and water.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

Inhalation: Move to fresh air. If breathing is difficult, give oxygen.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.

Conclusion
C.I. Vat Green 9 is a widely used industrial dye with limited publicly available health and safety

data. The available information indicates that it can be a skin and eye irritant and has shown

mutagenic potential in the Ames test. It is also reported to be toxic to daphnia. Due to the

scarcity of detailed quantitative data, a cautious approach should be taken when handling this

compound, with strict adherence to safety protocols. Further research is warranted to fully

characterize the toxicological and ecotoxicological profile of C.I. Vat Green 9.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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